Cas no 20117-72-0 (5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione)

5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione structure
20117-72-0 structure
Product Name:5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione
CAS No:20117-72-0
MF:C15H20O4
MW:264.316905021667
CID:3158248
Update Time:2025-04-08

5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-[(4-methyl-2,6-dioxocyclohexyl)methyl]cyclohexane-1,3-dione
    • 1,3-Cyclohexanedione, 2,2'-methylenebis[5-methyl-
    • MDL: MFCD01108454
    • Inchi: 1S/C15H20O4/c1-8-3-12(16)10(13(17)4-8)7-11-14(18)5-9(2)6-15(11)19/h8-11H,3-7H2,1-2H3
    • InChI Key: CHBAQLXFYDRYMG-UHFFFAOYSA-N
    • SMILES: C(C1C(=O)CC(C)CC1=O)C1C(=O)CC(C)CC1=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2

Experimental Properties

  • Density: 1.136±0.06 g/cm3(Predicted)
  • Melting Point: 151 °C
  • Boiling Point: 459.1±40.0 °C(Predicted)
  • pka: 4.90±0.25(Predicted)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.